56-38-2

Parathion

In Stock

• CAS RN:
• 56-38-2

• Formula:
• (C2H5O)2PSOC6H4NO2
  C10H14NO5PS

• InChI:
• InChI=1S/C10H14NO5PS/c1-3-14-17(18,15-4-2)16-10-7-5-9(6-8-10)11(12)13/h5-8H,3-4H2,1-2H3

• InChIKey:
• LCCNCVORNKJIRZ-UHFFFAOYSA-N

• Parathion is a deep brown to yellow liquid with a faint odor of garlic. It is an organic phosphate insecticide which acts as an inhibitor of cholinesterase, and as such it is highly toxic by all routes of exposure. It may be found as a liquid or as a dry mixture where the liquid is absorbed onto a dry carrier.
  parathion is a yellow-to-brown liquid with an odor of garlic. It is often dissolved in a hydrocarbon solvent before use. Parathion itself is not volatile. It is almost insoluble in water, slightly soluble in petroleum oils, and miscible with many organic solvents.
  Parathion, also known as ethyl parathion or thiophos, belongs to the class of organic compounds known as phenyl thiophosphates. These are organothiophosphorus compounds that contain a thiophosphoric acid O-esterified with a phenyl group. Parathion exists as a liquid and is considered to be practically in...

Disiloxane, methoxypentamethyl-

• CAS RN:
• 18156-38-2

• Formula:
• C6H18O2Si2

• InChI:
• InChI=1S/C6H18O2Si2/c1-7-10(5,6)8-9(2,3)4/h1-6H3

• InChIKey:
• DIBFCVPKSNXGHE-UHFFFAOYSA-N

• Disiloxane, methoxypentamethyl- is a useful research compound. Its molecular formula is C6H18O2Si2 and its molecular weight is 178.38 g/mol. The purity is usually 95%.

N'-(2-fluorophenyl)-N-[2-(furan-2-yl)ethyl]oxamide

In Stock

• CAS RN:
• 898356-38-2

• Formula:
• C14H13FN2O3

• InChI:
• InChI=1S/C14H13FN2O3/c15-11-5-1-2-6-12(11)17-14(19)13(18)16-8-7-10-4-3-9-20-10/h1-6,9H,7-8H2,(H,16,18)(H,17,19)

• InChIKey:
• YFVOMRAWNKBPEO-UHFFFAOYSA-N

• N'-(2-fluorophenyl)-N-[2-(furan-2-yl)ethyl]oxamide is a useful research compound. Its molecular formula is C14H13FN2O3 and its molecular weight is 276.267. The purity is usually 95%.

4-(5,5-Dimethyl-1,3-dioxan-2-YL)-2'-butyronaphthone

In Stock

• CAS RN:
• 898756-38-2

• Formula:
• C20H24O3

• InChI:
• InChI=1S/C20H24O3/c1-20(2)13-22-19(23-14-20)9-5-8-18(21)17-11-10-15-6-3-4-7-16(15)12-17/h3-4,6-7,10-12,19H,5,8-9,13-14H2,1-2H3

• InChIKey:
• KXJXELGNEGZAHE-UHFFFAOYSA-N

• 4-(5,5-Dimethyl-1,3-dioxan-2-YL)-2'-butyronaphthone is a useful research compound. Its molecular formula is C20H24O3 and its molecular weight is 312.4 g/mol. The purity is usually 95%.

2,2-Difluoro-1,3-benzodioxole-5-acetic acid

In Stock

• CAS RN:
• 398156-38-2

• Formula:
• C9H6F2O4

• InChI:
• InChI=1S/C9H6F2O4/c10-9(11)14-6-2-1-5(4-8(12)13)3-7(6)15-9/h1-3H,4H2,(H,12,13)

• InChIKey:
• QQCFKULMRLDOEG-UHFFFAOYSA-N

• 2,2-Difluoro-1,3-benzodioxole-5-acetic acid is a useful research compound. Its molecular formula is C9H6F2O4 and its molecular weight is 216.14 g/mol. The purity is usually 95%.

1-ethyl-3-methyl-1H-pyrazole-4-sulfonohydrazide

Usually In Stock

• CAS RN:
• 1006356-38-2

• Formula:
• C6H12N4O2S

• InChI:
• InChI=1S/C6H12N4O2S/c1-3-10-4-6(5(2)8-10)13(11,12)9-7/h4,9H,3,7H2,1-2H3

• InChIKey:
• IMSNAZMMHHSPSO-UHFFFAOYSA-N

• 1-ethyl-3-methyl-1H-pyrazole-4-sulfonohydrazide is a useful research compound. Its molecular formula is C6H12N4O2S and its molecular weight is 204.25. The purity is usually 95%.

2-(7-Amino-8-methoxy-1,2,4,5-tetrahydro-3H-3-benzazepin-3-yl)ethan-1-ol

• CAS RN:
• 1022956-38-2

• Formula:
• C13H20N2O2

• InChI:
• InChI=1S/C13H20N2O2/c1-17-13-9-11-3-5-15(6-7-16)4-2-10(11)8-12(13)14/h8-9,16H,2-7,14H2,1H3

• InChIKey:
• STXAPNOEYUCAAS-UHFFFAOYSA-N

• 2-(7-Amino-8-methoxy-1,2,4,5-tetrahydro-3H-3-benzazepin-3-yl)ethan-1-ol is a useful research compound. Its molecular formula is C13H20N2O2 and its molecular weight is 236.31 g/mol. The purity is usually 95%.

N1-(1-methoxypropan-2-yl)benzene-1,2-diamine

In Stock

• CAS RN:
• 1027156-38-2

• Formula:
• C10H16N2O

• InChI:
• InChI=1S/C10H16N2O/c1-8(7-13-2)12-10-6-4-3-5-9(10)11/h3-6,8,12H,7,11H2,1-2H3

• InChIKey:
• ZRHGRGRWUGSKGJ-UHFFFAOYSA-N

• N1-(1-methoxypropan-2-yl)benzene-1,2-diamine is a useful research compound. Its molecular formula is C10H16N2O and its molecular weight is 180.251. The purity is usually 95%.

N-(4-(4-methoxypiperidin-1-yl)phenyl)methanesulfonamide

In Stock

• CAS RN:
• 1797856-38-2

• Formula:
• C13H20N2O3S

• InChI:
• InChI=1S/C13H20N2O3S/c1-18-13-7-9-15(10-8-13)12-5-3-11(4-6-12)14-19(2,16)17/h3-6,13-14H,7-10H2,1-2H3

• InChIKey:
• PMQUTKIQIGGKQN-UHFFFAOYSA-N

• N-(4-(4-methoxypiperidin-1-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C13H20N2O3S and its molecular weight is 284.37. The purity is usually 95%.

2-(tert-pentyl)-1H-indol-5-amine

In Stock

• CAS RN:
• 2138356-38-2

• Formula:
• C13H18N2

• InChI:
• InChI=1S/C13H18N2/c1-4-13(2,3)12-8-9-7-10(14)5-6-11(9)15-12/h5-8,15H,4,14H2,1-3H3

• InChIKey:
• BGJIDVCYKRKQNT-UHFFFAOYSA-N

• 2-(tert-pentyl)-1H-indol-5-amine is a useful research compound. Its molecular formula is C13H18N2 and its molecular weight is 202.301. The purity is usually 95%.

N-[2-(3,6-Dihydro-2H-pyran-4-yl)-2-methylpropyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361656-38-2

• Formula:
• C12H19NO2

• InChI:
• InChI=1S/C12H19NO2/c1-4-11(14)13-9-12(2,3)10-5-7-15-8-6-10/h4-5H,1,6-9H2,2-3H3,(H,13,14)

• InChIKey:
• LKABKDSFVVGFBY-UHFFFAOYSA-N

• N-[2-(3,6-Dihydro-2H-pyran-4-yl)-2-methylpropyl]prop-2-enamide is a useful research compound. Its molecular formula is C12H19NO2 and its molecular weight is 209.289. The purity is usually 95%.